Cas no 1804052-99-0 (4-Bromo-2-cyanophenylpropanal)

• Product Name: 4-Bromo-2-cyanophenylpropanal
• CAS No: 1804052-99-0
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 4961400
• Update Time: 2025-09-24

4-Bromo-2-cyanophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyanophenylpropanal

• Inchi： 1S/C10H8BrNO/c1-7(6-13)10-3-2-9(11)4-8(10)5-12/h2-4,6-7H,1H3
• InChI Key： POQWFDQFZPNSFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C#N)C=1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 40.9